Cas no 6573-11-1 (1,4,7-Trithiacyclononane)
1,4,7-Trithiacyclononane is a cyclic thioether compound featuring a nine-membered ring with three sulfur atoms at positions 1, 4, and 7. This structure confers strong chelating properties, making it a valuable ligand in coordination chemistry, particularly for transition metals such as palladium, platinum, and ruthenium. Its rigid yet flexible ring system enhances stability in metal complexes, facilitating applications in catalysis and material science. The compound's sulfur-rich framework also contributes to its utility in supramolecular chemistry and as a precursor for functionalized macrocycles. High purity and well-defined coordination behavior make 1,4,7-trithiacyclononane a reliable choice for advanced synthetic and research applications.
1,4,7-Trithiacyclononane structure
Product Name:1,4,7-Trithiacyclononane
CAS No:6573-11-1
MF:C6H12S3
MW:180.354477882385
CID:521306
PubChem ID:87558491
Update Time:2025-06-08
1,4,7-Trithiacyclononane Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7-Trithionane
- 1,4,7-Trithiacyclononane
- [9]aneS3
- NSC650798
- 1,4,7-trithionan
- Triethylene trisulfide
- 9-ane-S3, [9]aneS3
- FCH1115469
- ZB012173
- NCI60_017715
- ST51038147
- T1972
- CS-0435388
- PQNPKQVPJAHPSB-UHFFFAOYSA-N
- Q4545688
- 9-THIACROWN-3
- NSC 650798
- 9-ane-S3
- T72788
- 6573-11-1
- CHEBI:37418
- AKOS015856600
- UD7TP2TQQ7
- DB-054837
- MFCD00010859
- SCHEMBL270617
- NSC-650798
- CHEMBL1965619
- DTXSID40215934
- 1,4,7-Trithiacyclononane, 97%
- DTXCID70138425
- UNII-UD7TP2TQQ7
- (9)aneS3
-
- MDL： MFCD00010859
- Inchi： 1S/C6H12S3/c1-2-8-5-6-9-4-3-7-1/h1-6H2
- InChI Key： PQNPKQVPJAHPSB-UHFFFAOYSA-N
- SMILES： S1CCSCCSCC1
Computed Properties
- Exact Mass: 180.01000
- Monoisotopic Mass: 180.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 45.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.9
- XLogP3: 1.9
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 82.0 to 86.0 deg-C
- Boiling Point: 308.6±22.0 °C at 760 mmHg
- Flash Point: 149.3±19.4 °C
- Refractive Index: 1.573
- PSA: 75.90000
- LogP: 2.19960
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1,4,7-Trithiacyclononane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- Storage Condition：4° CStore…,-4℃Store…Better
1,4,7-Trithiacyclononane Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1,4,7-Trithiacyclononane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1972-500mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 98.0%(GC) | 500mg |
￥1965.0 | 2022-09-28 | |
| TRC | T886458-5mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T886458-10mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T886458-50mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 50mg |
$ 95.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | PK408-100mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 98.0%(GC) | 100mg |
￥676.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T868165-100mg |
1,4,7-Trithiacyclononane |
6573-11-1 | ≥98% | 100mg |
638.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1972-500MG |
1,4,7-Trithiacyclononane |
6573-11-1 | >98.0%(GC) | 500mg |
¥1965.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162148-100mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 95% | 100mg |
¥411.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T162148-500MG |
1,4,7-Trithiacyclononane |
6573-11-1 | 95% | 500mg |
¥1399.90 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T1972-500mg |
1,4,7-Trithiacyclononane |
6573-11-1 | 98.0%(GC) | 500mg |
¥1965.0 | 2023-09-01 |
1,4,7-Trithiacyclononane Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
6573-11-1 (1,4,7-Trithiacyclononane) Related Products
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